Cas no 1018611-78-3 (2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde)

• Product Name: 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde
• CAS No: 1018611-78-3
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5795636
• PubChem ID: 62997960
• Update Time: 2025-10-21

2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1018611-78-3
• EN300-1990304
• AKOS012296401
• 2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde
• 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde

• Inchi： 1S/C6H10O3S/c7-3-1-6-2-4-10(8,9)5-6/h3,6H,1-2,4-5H2
• InChI Key： ZDJSXXANZURSHA-UHFFFAOYSA-N
• SMILES： S1(CCC(CC=O)C1)(=O)=O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde

Recent Advances in the Study of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde (CAS: 1018611-78-3)

The compound 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde (CAS: 1018611-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfone and aldehyde functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block for more complex pharmacophores.

One of the key advancements in the study of this compound is its role as an intermediate in the synthesis of biologically active molecules. Researchers have successfully utilized 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde in the construction of heterocyclic compounds, which are often found in drugs targeting inflammatory and infectious diseases. The aldehyde group in this molecule serves as a reactive handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic applications, recent investigations have explored the biological activities of derivatives of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde. Preliminary in vitro studies have demonstrated that certain derivatives exhibit inhibitory effects on specific enzymes involved in pathological processes, such as proteases and kinases. These findings suggest that this compound could serve as a lead structure for the development of novel therapeutic agents, particularly in the treatment of cancer and metabolic disorders.

Another area of interest is the mechanistic understanding of the compound's reactivity. Advanced spectroscopic techniques and computational modeling have been employed to elucidate the electronic and steric properties of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde. These studies have revealed that the sulfone moiety significantly influences the compound's stability and reactivity, providing valuable information for optimizing its use in synthetic pathways.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde. Issues such as yield optimization, purification methods, and stability under various conditions are currently being addressed by research teams worldwide. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, the recent research on 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)acetaldehyde (CAS: 1018611-78-3) highlights its potential as a valuable tool in chemical biology and drug discovery. Ongoing studies are likely to uncover further applications and refine its utility, paving the way for innovative therapeutic solutions. Researchers and industry professionals are encouraged to stay abreast of these developments to leverage the full potential of this intriguing compound.